Cas no 2229279-31-4 (5-(2-nitroethyl)-2-(trifluoromethyl)pyridine)
5-(2-nitroethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-nitroethyl)-2-(trifluoromethyl)pyridine
- EN300-1957502
- 2229279-31-4
-
- Inchi: 1S/C8H7F3N2O2/c9-8(10,11)7-2-1-6(5-12-7)3-4-13(14)15/h1-2,5H,3-4H2
- InChI Key: AEXBWELPWYMZFT-UHFFFAOYSA-N
- SMILES: FC(C1=CC=C(C=N1)CC[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 220.04596196g/mol
- Monoisotopic Mass: 220.04596196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 58.7Ų
5-(2-nitroethyl)-2-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1957502-0.05g |
5-(2-nitroethyl)-2-(trifluoromethyl)pyridine |
2229279-31-4 | 0.05g |
$1020.0 | 2023-09-17 | ||
| Enamine | EN300-1957502-0.1g |
5-(2-nitroethyl)-2-(trifluoromethyl)pyridine |
2229279-31-4 | 0.1g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1957502-0.25g |
5-(2-nitroethyl)-2-(trifluoromethyl)pyridine |
2229279-31-4 | 0.25g |
$1117.0 | 2023-09-17 | ||
| Enamine | EN300-1957502-0.5g |
5-(2-nitroethyl)-2-(trifluoromethyl)pyridine |
2229279-31-4 | 0.5g |
$1165.0 | 2023-09-17 | ||
| Enamine | EN300-1957502-1.0g |
5-(2-nitroethyl)-2-(trifluoromethyl)pyridine |
2229279-31-4 | 1g |
$1214.0 | 2023-06-03 | ||
| Enamine | EN300-1957502-2.5g |
5-(2-nitroethyl)-2-(trifluoromethyl)pyridine |
2229279-31-4 | 2.5g |
$2379.0 | 2023-09-17 | ||
| Enamine | EN300-1957502-5.0g |
5-(2-nitroethyl)-2-(trifluoromethyl)pyridine |
2229279-31-4 | 5g |
$3520.0 | 2023-06-03 | ||
| Enamine | EN300-1957502-10.0g |
5-(2-nitroethyl)-2-(trifluoromethyl)pyridine |
2229279-31-4 | 10g |
$5221.0 | 2023-06-03 | ||
| Enamine | EN300-1957502-1g |
5-(2-nitroethyl)-2-(trifluoromethyl)pyridine |
2229279-31-4 | 1g |
$1214.0 | 2023-09-17 | ||
| Enamine | EN300-1957502-5g |
5-(2-nitroethyl)-2-(trifluoromethyl)pyridine |
2229279-31-4 | 5g |
$3520.0 | 2023-09-17 |
5-(2-nitroethyl)-2-(trifluoromethyl)pyridine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 5-(2-nitroethyl)-2-(trifluoromethyl)pyridine
Introduction to 5-(2-nitroethyl)-2-(trifluoromethyl)pyridine (CAS No: 2229279-31-4)
5-(2-nitroethyl)-2-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No) 2229279-31-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and applications in drug development. The presence of both a nitro group and a trifluoromethyl group in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.
The molecular structure of 5-(2-nitroethyl)-2-(trifluoromethyl)pyridine consists of a pyridine ring substituted at the 2-position with a trifluoromethyl group and at the 5-position with a 2-nitroethyl chain. The trifluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, while the nitro group can serve as a pharmacophore or be further functionalized to introduce additional biological activity. This combination of substituents makes the compound an attractive candidate for further exploration in medicinal chemistry.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. 5-(2-nitroethyl)-2-(trifluoromethyl)pyridine has been investigated as a potential lead compound in several preclinical studies due to its structural features. The trifluoromethyl group, in particular, has been shown to improve the pharmacokinetic properties of drug candidates by increasing lipophilicity and reducing metabolic degradation. Additionally, the nitro group can be reduced to an amine, allowing for further derivatization and optimization of biological activity.
One of the most compelling aspects of 5-(2-nitroethyl)-2-(trifluoromethyl)pyridine is its versatility in chemical modification. Researchers have explored various synthetic routes to introduce additional functional groups or alter the substitution pattern on the pyridine ring. These modifications have led to the discovery of several analogs with enhanced potency and selectivity against specific biological targets. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation.
The pharmaceutical industry has been particularly interested in compounds that can modulate protein-protein interactions (PPIs), which are often difficult to target with traditional small-molecule drugs. 5-(2-nitroethyl)-2-(trifluoromethyl)pyridine has been investigated as a potential scaffold for developing PPI modulators due to its ability to interact with hydrophobic pockets on protein surfaces. Early studies have demonstrated that derivatives of this compound can disrupt key PPIs involved in cellular signaling pathways relevant to diseases such as cancer and neurodegeneration.
Another area where 5-(2-nitroethyl)-2-(trifluoromethyl)pyridine has shown promise is in the development of antiviral agents. The structural features of this compound make it well-suited for interacting with viral proteases and polymerases, which are critical targets for antiviral therapy. Researchers have synthesized several derivatives that exhibit inhibitory activity against various viruses, including those responsible for HIV and hepatitis C. These findings highlight the potential of this compound as a starting point for developing novel antiviral drugs.
The synthesis of 5-(2-nitroethyl)-2-(trifluoromethyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on pre-functionalized pyridine derivatives followed by nitration and trifluoromethylation steps. Advances in catalytic methods have enabled more efficient synthesis of this compound, reducing both reaction times and environmental impact.
In conclusion, 5-(2-nitroethyl)-2-(trifluoromethyl)pyridine (CAS No: 2229279-31-4) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its ability to be modified chemically, make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.
2229279-31-4 (5-(2-nitroethyl)-2-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)